molecular formula C14H13BrO B8325080 4-Bromo-2-methyl-1-(phenoxymethyl)benzene

4-Bromo-2-methyl-1-(phenoxymethyl)benzene

Cat. No.: B8325080
M. Wt: 277.16 g/mol
InChI Key: YERYHTCNRYDPOX-UHFFFAOYSA-N
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Description

4-Bromo-2-methyl-1-(phenoxymethyl)benzene is a useful research compound. Its molecular formula is C14H13BrO and its molecular weight is 277.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H13BrO

Molecular Weight

277.16 g/mol

IUPAC Name

4-bromo-2-methyl-1-(phenoxymethyl)benzene

InChI

InChI=1S/C14H13BrO/c1-11-9-13(15)8-7-12(11)10-16-14-5-3-2-4-6-14/h2-9H,10H2,1H3

InChI Key

YERYHTCNRYDPOX-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)Br)COC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (4-bromo-2-methylphenyl)methanol (1 g, 5 mmol), phenol (525 mg, 5.6 mmol) and triphenylphosphine (2.2 g, 8.4 mmol) in tetrahydrofuran (30 mL) was added diisopropyl azodicarboxylate (1.7 g, 8.4 mmol) at 0° C. The mixture was stirred at 20° C. for 12 hours. Water (15 mL) was added to the mixture and then extracted with ethyl acetate (35 mL×3). The combined organic phase was dried by sodium sulfate, and then filtered. The filtrate was concentrated in vacuo and the residue was purified by column chromatography (silica gel, petroleum ether/ethyl acetate=5:1) to give 4-bromo-2-methyl-1-(phenoxymethyl)benzene (640 mg, 46%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
525 mg
Type
reactant
Reaction Step One
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
1.7 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step Two

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